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Compound of Interest

Compound Name: Einecs 254-686-3

Cat. No.: B15194323 Get Quote

For Immediate Reference: Proper disposal of Sodium Dichloroisocyanurate (NaDCC), identified

by Einecs 254-686-3, is critical due to its hazardous nature. This substance is also known as

Troclosene sodium.[1][2] All disposal procedures must comply with local, state, and federal

regulations.[3] This chemical is classified as hazardous waste and is very toxic to aquatic

organisms, requiring careful handling to prevent environmental contamination.[1][2][3]

Core Disposal Principles
Sodium dichloroisocyanurate is a strong oxidant that reacts violently with combustible and

reducing materials.[1] It is crucial to prevent this chemical from entering drains or waterways.[3]

[4][5] Personal protective equipment, including a face shield and a particulate filter respirator,

should be worn when handling spills.[1]

Spill Management and Disposal Procedures
The appropriate disposal method for Sodium Dichloroisocyanurate depends on the scale of the

spill and whether the material has been contaminated.

For Small, Uncontaminated Spills:

Carefully collect the dry, uncontaminated tablets or powder.

Place the collected material into a heavy-duty plastic bag.

If possible and suitable, the material can be used as originally intended.[6]
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Any remaining residue should be washed away with copious amounts of water.[6]

For Large Spills (>100kg):

Place the spilled material into bins lined with polythene bags.

Dispose of the material in accordance with locally valid disposal regulations for hazardous

waste.[6]

For Contaminated or Damp Material:

Transfer the contaminated material to an area of waste ground.

Spread the material thinly and cover it with a thin layer of earth. A chlorine smell may be

present until the material has degraded.[6]

Ensure that people, vehicles, and animals are kept away from the disposal area.[6]

If the material is damp, it may effervesce and release chlorine fumes. In this case, transfer

the spillage to unsealed plastic bags, avoiding large masses of material within the bags, and

immediately take it to waste ground for disposal as described above. Avoid breathing any

fumes.[6]

Disposal of Empty Containers:

Empty containers may still present a chemical hazard.[3]

If the container cannot be sufficiently cleaned for reuse or recycling, it should be punctured to

prevent re-use.[3]

The punctured container should then be buried at an authorized landfill.[3]
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Spill Scenario Containment Disposal Method Key Precautions

Small, Dry,

Uncontaminated Spill

Heavy-duty plastic

bag

Reuse if possible, or

dispose of as

hazardous waste.

Wash residue with

plenty of water.

Large Spill (>100kg)
Bins lined with

polythene bags

Elimination in

accordance with local

hazardous waste

regulations.

Adhere strictly to local

disposal authority

requirements.

Contaminated or

Damp Material

Unsealed plastic bags

(for damp material)

Transfer to waste

ground, spread thinly,

and cover with earth.

Avoid breathing

fumes; restrict access

to the disposal area.

Empty Containers N/A

Puncture to prevent

reuse and bury in an

authorized landfill.

Retain product labels

and warnings where

possible.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Sodium Dichloroisocyanurate.
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Spill of Einecs 254-686-3
(Sodium Dichloroisocyanurate)

Is the material
contaminated or damp?

Is the spill > 100kg?

No

Transfer to waste ground.
Spread thinly and cover with earth.

Yes

Collect into heavy-duty
plastic bag for reuse or

disposal as hazardous waste.

No

Place in polythene-lined bins.
Dispose of according to local
hazardous waste regulations.

Yes

Consult and follow all local,
state, and federal regulations.

Click to download full resolution via product page

Caption: Disposal workflow for Sodium Dichloroisocyanurate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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